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Get Quote

H-Phe-Leu-NH2·HBr: Compound Overview

The table below summarizes the key identifiers and structural information for H-Phe-Leu-NH2·HBr.

Property Description

CAS Number 108321-16-0 [1]

Molecular Formula C₁₅H₂₄BrN₃O₂ [1]

Molecular Weight 358.27 g/mol [1]

IUPAC Name 2-[(2-amino-3-phenylpropanoyl)amino]-4-methylpentanamide; hydrobromide [1]

Canonical SMILES CC(C)CC(C(=O)N)NC(=O)C(CC1=CC=CC=C1)N.Br [1]

Salt Form Hydrobromide (HBr) [1]
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Q1: Why is H-Phe-Leu-NH2·HBr considered hygroscopic? The dipeptide exists as a hydrobromide salt.

The ionic nature of this salt form makes it prone to absorbing moisture from the atmosphere [1].

Q2: What are the visual indicators that my sample has absorbed moisture? You might observe clumping

or caking of a previously free-flowing powder, a change in color, or the formation of a viscous liquid or

paste.

Q3: How does moisture absorption affect my experimental results?

Weighing Errors: Adsorbed water leads to inaccurate mass measurements, directly affecting molar

concentration calculations.
Solubility Issues: Clumped material may dissolve incompletely or more slowly.

Chemical Instability: Water can facilitate hydrolysis or other degradation reactions, reducing the
compound's purity and bioactivity over time.

Biological Activity: Altered concentrations or degradation products can lead to inconsistent or
erroneous results in bioassays.

Q4: What is the best way to store this compound for long-term stability? For long-term storage, the

compound should be kept in a sealed container with a tight-fitting lid. For maximum stability, consider

storing the vial inside a larger, airtight container alongside a packet of desiccant (such as silica gel).

Troubleshooting Guide

The flowchart below outlines a logical approach to diagnosing and resolving issues related to moisture

exposure.
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Start: Suspected Moisture Problem

Is the powder clumping
or showing visible moisture?

Is the compound fully soluble
in your intended solvent?

No

Solution: Dry in vacuum desiccator
over fresh desiccant.

Yes

Solution: Confirm purity via HPLC.
Consider synthesizing a new batch.

No

Issue Resolved

Yes

Problem: Inaccurate Weighing Problem: Incomplete Solubilization
or Degraded Product

Solution: Re-weigh carefully.
Use a dry spatula and vial.

Click to download full resolution via product page

Standard Operating Procedure (SOP) for Handling

For consistent experimental results, please follow this workflow when preparing to use H-Phe-Leu-

NH2·HBr.
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1. Equilibration

Bring the entire sealed vial
to room temperature.

2. Weighing

Quickly transfer the powder
to a new, dry vial.

3. Immediate Use

Immediately dissolve the weighed
portion in your solvent.

4. Storage

Reseal the original vial tightly
and return to desiccator.

Click to download full resolution via product page
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Plan Ahead: Remove the compound from storage only immediately before use.

Work Quickly: Minimize the time the container is open to the lab environment.
Keep it Dry: Use dry glassware and equipment. Always reseal containers tightly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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